2,6-dihydroxy-N-methylbenzamide
Cat. No. B8566404
M. Wt: 167.16 g/mol
InChI Key: ITYRBQQQDCWEJL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
|
REACTION_SMILES
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[CH2:14]1[O:15][CH2:16][CH2:17][CH2:18]1.[CH3:12][NH2:13].[OH:1][c:2]1[c:3]([C:4](=[O:5])[O-:6])[c:7]([OH:11])[cH:8][cH:9][cH:10]1>>[OH:1][c:2]1[c:3]([C:4](=[O:5])[NH:13][CH3:12])[c:7]([OH:11])[cH:8][cH:9][cH:10]1
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Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
|
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Smiles
|
C1CCOC1
|
|
Name
|
|
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Quantity
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Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
CN
|
|
Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
|
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Smiles
|
O=C([O-])c1c(O)cccc1O
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Outcomes
Product
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Name
|
|
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Type
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product
|
|
Smiles
|
CNC(=O)c1c(O)cccc1O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
